Cas no 1807157-84-1 (2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide
• CAS No: 1807157-84-1
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 4805796
• Update Time: 2025-10-25

2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-3-5(15(11,13)14)2-4(8)6(12-3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： PKSPLSXBHHDAAC-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C(F)F)N=C1C)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide

2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide (CAS No. 1807157-84-1) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile applications in drug development and industrial chemical processes. The molecule's unique structure, characterized by a pyridine ring substituted with difluoromethyl, fluoro, and methyl groups, along with a sulfonamide functional group, endows it with distinctive chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide through various routes. One notable approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes the formation of by-products. This method has been extensively documented in recent studies, highlighting its potential for large-scale production in pharmaceutical and agrochemical industries.

The pharmacological profile of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide has been a focal point of numerous research efforts. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, investigations into its bioavailability and metabolic stability have revealed favorable pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its pharmacological applications, 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide has shown remarkable utility in materials science. Its ability to act as a versatile building block in the construction of advanced materials has been explored in recent research. For instance, it has been employed as a precursor for the synthesis of novel polymers with enhanced thermal stability and mechanical strength.

The environmental impact of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide has also been a subject of scrutiny. Studies have indicated that it exhibits low toxicity to aquatic organisms under standard laboratory conditions, which aligns with current regulatory standards for eco-friendly chemical compounds. However, further research is warranted to fully understand its long-term ecological implications.

From a synthetic perspective, the molecule's structure presents unique challenges and opportunities for chemists. The presence of multiple fluorinated groups introduces steric and electronic effects that influence its reactivity and selectivity in various reactions. Recent breakthroughs in asymmetric synthesis have allowed for the enantioselective preparation of this compound, opening new avenues for exploring its stereochemical properties.

In conclusion, 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-5-sulfonamide (CAS No. 1807157-84-1) stands as a testament to the ingenuity of modern chemical science. Its diverse applications across multiple disciplines underscore its significance as a valuable chemical entity. As research continues to unfold, this compound is poised to contribute even more significantly to the advancement of science and technology.